Cas no 1691095-06-3 (4,4-difluoro-1-(5-methylfuran-2-yl)pentane-1,3-dione)

4,4-Difluoro-1-(5-methylfuran-2-yl)pentane-1,3-dione is a fluorinated β-diketone derivative featuring a 5-methylfuran substituent. This compound is characterized by its difluoromethyl group at the 4-position, which enhances its reactivity and stability in synthetic applications. The presence of the furan ring contributes to its utility as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and coordination chemistry. Its structural properties make it suitable for use in metal chelation and as a precursor for fluorinated materials. The compound’s well-defined molecular structure ensures consistent performance in specialized chemical processes.
4,4-difluoro-1-(5-methylfuran-2-yl)pentane-1,3-dione structure
1691095-06-3 structure
Product Name:4,4-difluoro-1-(5-methylfuran-2-yl)pentane-1,3-dione
CAS No:1691095-06-3
MF:C10H10F2O3
MW:216.181410312653
CID:6171785
PubChem ID:165484185
Update Time:2025-06-30

4,4-difluoro-1-(5-methylfuran-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(5-methylfuran-2-yl)pentane-1,3-dione
    • 1691095-06-3
    • EN300-1125773
    • Inchi: 1S/C10H10F2O3/c1-6-3-4-8(15-6)7(13)5-9(14)10(2,11)12/h3-4H,5H2,1-2H3
    • InChI Key: STBMVQKXTRUYCZ-UHFFFAOYSA-N
    • SMILES: FC(C)(C(CC(C1=CC=C(C)O1)=O)=O)F

Computed Properties

  • Exact Mass: 216.05980050g/mol
  • Monoisotopic Mass: 216.05980050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 47.3Ų

4,4-difluoro-1-(5-methylfuran-2-yl)pentane-1,3-dione Pricemore >>

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Additional information on 4,4-difluoro-1-(5-methylfuran-2-yl)pentane-1,3-dione

4,4-Difluoro-1-(5-Methylfuran-2-yl)Pentane-1,3-Dione: A Comprehensive Overview

4,4-Difluoro-1-(5-Methylfuran-2-yl)Pentane-1,3-Dione, also known by its CAS number 1691095-06-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pentane backbone with two ketone groups at positions 1 and 3, along with a difluoro substitution at position 4. Additionally, the compound features a 5-methylfuran substituent at position 1, which contributes to its distinct electronic and steric properties.

The synthesis of 4,4-Difluoro-1-(5-Methylfuran-2-yl)Pentane-1,3-Dione involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure makes it a valuable precursor for the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. Its ability to undergo various functional group transformations has further enhanced its utility in these fields.

One of the most notable applications of this compound is in the development of advanced materials. Researchers have explored its use in creating high-performance polymers and coatings. The presence of fluorine atoms in the molecule imparts unique properties such as hydrophobicity and thermal stability, making it ideal for applications in harsh environmental conditions. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly improve mechanical strength and resistance to UV degradation.

In addition to its material science applications, 4,4-Difluoro-1-(5-Methylfuran-2-yl)Pentane-1,3-Dione has shown promise in the field of medicinal chemistry. Its structural features make it a potential candidate for drug delivery systems and targeted therapies. For instance, the furan moiety is known to exhibit bioactivity in certain biological systems, suggesting that this compound could serve as a scaffold for developing novel therapeutic agents.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of 4,4-Difluoro-1-(5-Methylfuran-2-yl)Pentane-1,3-Dione becomes crucial. Recent studies have focused on assessing its toxicity levels and identifying methods to minimize its environmental footprint during production and disposal.

In conclusion, 4,4-Difluoro-1-(5-Methylfuran-2-yl)Pentane-1,3-Dione stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations.

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